Cas no 2137747-49-8 (Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)-
• CAS No: 2137747-49-8
• MF: C₁₃H₈FN₃O₂
• MW: 257.219925880432
• CID: 5269376
• Update Time: 2025-11-01

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)-

• Inchi： 1S/C13H8FN3O2/c14-10-4-2-1-3-9(10)8-6-15-12-5-11(13(18)19)16-17(12)7-8/h1-7H,(H,18,19)
• InChI Key： YJBBZXDZFNQHFJ-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=NN1C=C(C1=CC=CC=C1F)C=N2

Additional information on Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)-

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- (CAS No. 2137747-49-8): A Comprehensive Overview

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- (CAS No. 2137747-49-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, which is a well-known motif in medicinal chemistry, often associated with kinase inhibitors and other therapeutic agents. The presence of a 2-fluorophenyl substituent enhances its pharmacological profile, making it a promising candidate for further investigation.

The chemical structure of Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- features a fused ring system consisting of a pyrazole ring connected to a pyrimidine ring. This configuration allows for multiple sites of interaction with biological targets, which is crucial for the development of effective pharmaceutical compounds. The 2-fluorophenyl group not only contributes to the compound's solubility and metabolic stability but also influences its binding affinity to enzymes and receptors.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various kinases, particularly those involved in cancer and inflammatory diseases. Pyrazolo[1,5-a]pyrimidine derivatives have shown promise in this regard due to their ability to modulate kinase activity. For instance, studies have demonstrated that compounds within this scaffold can inhibit the activity of Janus kinases (JAKs), which are implicated in several autoimmune disorders. The introduction of fluorine atoms into aromatic rings is a common strategy in drug design to enhance binding affinity and metabolic stability, making Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- an attractive candidate for further exploration.

The synthesis of Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps introduce the pyrimidine moiety and the 2-fluorophenyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective modifications of the aromatic ring.

The pharmacological properties of Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- have been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent inhibitory activity against several kinases, including JAK3 and Tyk2. These kinases are known to play a critical role in immune responses and inflammation, making them attractive targets for therapeutic intervention. Additionally, the compound has shown promise in models of autoimmune diseases, where it demonstrates ability to modulate cytokine production and reduce inflammatory symptoms.

The structural flexibility of Pyrazolo[1,5-a]pyrimidine derivatives allows for the design of analogs with tailored pharmacokinetic properties. By modifying substituents such as the 2-fluorophenyl group or introducing additional functional groups, researchers can optimize solubility, bioavailability, and target specificity. This adaptability makes Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- a versatile scaffold for drug discovery efforts.

In conclusion, Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate kinase activity makes it a valuable tool for investigating treatments for cancer and inflammatory diseases. As research continues to uncover new biological targets and mechanisms of action, compounds like Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-fluorophenyl)- are poised to play a crucial role in the development of next-generation pharmaceuticals.